Cas no 852145-14-3 (3-5-(benzylsulfanyl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-yl-1H-indole)

• Product Name: 3-5-(benzylsulfanyl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-yl-1H-indole
• CAS No: 852145-14-3
• MF: C₂₀H₂₀N₄OS
• MW: 364.464002609253
• CID: 6228586
• PubChem ID: 5226250
• Update Time: 2025-07-13

3-5-(benzylsulfanyl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-yl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3-5-(benzylsulfanyl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-yl-1H-indole
• 852145-14-3
• 3-[5-benzylsulfanyl-4-(2-methoxyethyl)-1,2,4-triazol-3-yl]-1H-indole
• 3-[5-(benzylsulfanyl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-yl]-1H-indole
• IFLab1_002939
• CCG-29744
• F0653-0335
• HMS1420F13
• IDI1_009398
• 3-(5-(benzylthio)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-yl)-1H-indole
• AKOS024592337

• Inchi： 1S/C20H20N4OS/c1-25-12-11-24-19(17-13-21-18-10-6-5-9-16(17)18)22-23-20(24)26-14-15-7-3-2-4-8-15/h2-10,13,21H,11-12,14H2,1H3
• InChI Key： SFCDISZSAFJKEL-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)C1=NN=C(C2=CNC3C=CC=CC2=3)N1CCOC

Computed Properties

• Exact Mass: 364.13578245g/mol
• Monoisotopic Mass: 364.13578245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 81Ų

Additional information on 3-5-(benzylsulfanyl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-yl-1H-indole

Comprehensive Overview of 3-5-(benzylsulfanyl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-yl-1H-indole (CAS No. 852145-14-3)

The compound 3-5-(benzylsulfanyl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-yl-1H-indole (CAS No. 852145-14-3) is a heterocyclic organic molecule that has garnered significant interest in the fields of medicinal chemistry and pharmaceutical research. Its unique structure, featuring a 1,2,4-triazole core fused with an indole moiety, makes it a promising candidate for various biomedical applications. Researchers are particularly intrigued by its potential as a small-molecule inhibitor or modulator in drug discovery programs.

In recent years, the demand for novel triazole derivatives has surged due to their diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The presence of a benzylsulfanyl group and a 2-methoxyethyl side chain in this compound further enhances its pharmacokinetic profile, making it a subject of intense study. Scientists are exploring its structure-activity relationships (SAR) to optimize its efficacy and selectivity for specific therapeutic targets.

One of the most frequently asked questions in scientific forums and search engines revolves around the synthetic routes for 3-5-(benzylsulfanyl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-yl-1H-indole. The compound is typically synthesized through multi-step organic reactions, involving the condensation of indole-3-carboxaldehyde with hydrazine derivatives, followed by cyclization and functionalization. Researchers are also investigating green chemistry approaches to improve the yield and sustainability of its production.

The mechanism of action of this compound is another hot topic among pharmacologists and biochemists. Preliminary studies suggest that it may interact with enzyme active sites or receptor binding pockets, modulating cellular signaling pathways. Its potential applications in neurodegenerative diseases and metabolic disorders are currently under investigation, aligning with the growing public interest in precision medicine and personalized therapies.

From a commercial perspective, 3-5-(benzylsulfanyl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-yl-1H-indole is available as a high-purity reference standard for laboratory use. Its CAS No. 852145-14-3 serves as a unique identifier in chemical databases and regulatory documents. Suppliers often highlight its analytical grade quality, ensuring reproducibility in bioassays and drug development projects.

In conclusion, 3-5-(benzylsulfanyl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-yl-1H-indole represents a fascinating example of modern heterocyclic chemistry. Its versatile applications and scientific relevance make it a valuable subject for ongoing research. As the scientific community continues to uncover its full potential, this compound is poised to play a pivotal role in advancing drug discovery and therapeutic innovation.